Cas no 2639455-95-9 (tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate)

Technical Introduction: Tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate is a versatile heterocyclic compound featuring a triazole core functionalized with an amino group and a tert-butyl ester moiety. This structure imparts stability and reactivity, making it valuable as a synthetic intermediate in medicinal chemistry and organic synthesis. The tert-butyl ester group enhances solubility and facilitates further derivatization, while the amino group offers a handle for selective functionalization. Its phenyl-substituted triazole scaffold is of interest in the development of pharmacologically active compounds, particularly in the design of inhibitors or ligands. The compound’s well-defined reactivity profile and modularity make it a practical building block for constructing complex molecular architectures.

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate structure

2639455-95-9 structure

Product Name:tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate

CAS No:2639455-95-9

MF:C₁₃H₁₆N₄O₂

MW:260.291742324829

CID:5666202

PubChem ID:165902729

Update Time:2025-11-06

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-27726331
- tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate
- 2639455-95-9
- Inchi： 1S/C13H16N4O2/c1-13(2,3)19-12(18)10-11(14)15-16-17(10)9-7-5-4-6-8-9/h4-8H,14H2,1-3H3
- InChI Key： FQPPMBZAGUJBPO-UHFFFAOYSA-N
- SMILES： O(C(C1=C(N)N=NN1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 260.12732577g/mol
Monoisotopic Mass: 260.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 83Å²

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27726331-1g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9		1g	$1229.0	2023-09-10
Enamine	EN300-27726331-5g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9		5g	$3562.0	2023-09-10
Enamine	EN300-27726331-10g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9		10g	$5283.0	2023-09-10
Enamine	EN300-27726331-0.05g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	0.05g	$1032.0	2025-03-19
Enamine	EN300-27726331-0.1g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	0.1g	$1081.0	2025-03-19
Enamine	EN300-27726331-0.25g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	0.25g	$1131.0	2025-03-19
Enamine	EN300-27726331-0.5g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	0.5g	$1180.0	2025-03-19
Enamine	EN300-27726331-1.0g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	1.0g	$1229.0	2025-03-19
Enamine	EN300-27726331-2.5g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	2.5g	$2408.0	2025-03-19
Enamine	EN300-27726331-5.0g	tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate	2639455-95-9	95.0%	5.0g	$3562.0	2025-03-19

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate Related Literature

1. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Additional information on tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate

Comprehensive Overview of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9)

tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole derivatives has surged, driven by their applications in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. Researchers are increasingly exploring tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate as a building block for designing novel therapeutics. Its phenyl and tert-butyl substituents enhance its lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern pharmacology.

The synthesis of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate typically involves multi-step organic reactions, including click chemistry methodologies. Click chemistry, a Nobel Prize-winning concept, has revolutionized the way chemists construct molecular architectures, and this compound exemplifies its utility. The carboxylate group in the molecule further allows for easy derivatization, enabling researchers to tailor its properties for specific applications.

From an industrial perspective, tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate is also gaining traction in the agrochemical sector. Its structural motifs are being investigated for potential use in crop protection agents, addressing global challenges such as food security and sustainable agriculture. These applications align with the growing consumer interest in eco-friendly and high-efficiency agricultural solutions.

Analytical characterization of tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency—a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various conditions makes it a reliable candidate for large-scale production, meeting the needs of drug discovery pipelines.

In summary, tert-butyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 2639455-95-9) represents a promising scaffold in both pharmaceutical and agrochemical research. Its multifaceted applications, combined with the rising demand for triazole-based compounds, position it as a key player in the future of precision medicine and sustainable chemistry. As scientific advancements continue, this compound is likely to play an even more significant role in addressing some of the world's most pressing health and environmental challenges.